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Compound of Interest

Compound Name: Carbosulfan

Cat. No.: B1218777

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the determination
of carbosulfan in fortified water samples. The following sections detail the performance of
various techniques, supported by experimental data, to assist researchers in selecting the most
appropriate method for their specific needs.

Performance Comparison of Analytical Methods

The recovery of carbosulfan from fortified water samples has been successfully demonstrated
using several analytical techniques. Gas Chromatography (GC) and High-Performance Liquid
Chromatography (HPLC) are the most prevalent methods, each with various detectors offering
different levels of sensitivity and selectivity. Spectrophotometric methods have also been
reported. The choice of method often depends on the required limit of detection, the complexity
of the sample matrix, and the availability of instrumentation.

A summary of the performance of different analytical methods for carbosulfan recovery in
water is presented in the table below.
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) . Limit of Limit of
Analytical Fortification Recovery ) L
Detection Quantificati Reference
Method Level (%)
(LOD) on (LOQ)
GC-NPD 0.01 ppm Good - - [1]
0.1,0.5, 1.0, 94.93 -
GC-ECD 0.1 ng 0.002 ug [2]
1.5 pg/g 102.67
0.05,0.1,0.5 85.52-88.94
HPLC-UV _ _ - - [3]
ppm (in soil)
Spectrophoto
1-12 ug/ml 98 - 99 - - [4]
metry
>70% (in
GC-MS - various 0.005 mg/kg 0.05 mg/kg [5]
tissues)
LC-MS/MS - - Low ng/L - [6]
95.5+ 1.4%
10.0 - 100.0
MEKC-UV (for 4.0 uM - [7]
pM
carbofuran)

Experimental Workflow

The general workflow for the analysis of carbosulfan in fortified water samples involves

sample preparation, extraction of the analyte, cleanup of the extract, and finally, instrumental

analysis. A visual representation of this process is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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